6-(4-fluoro-2-methoxyphenyl)-1H-benzimidazole

• IUPAC Name: 6-(4-fluoro-2-methoxyphenyl)-1H-benzimidazole
• InChI: InChI=1S/C14H11FN2O/c1-18-14-7-10(15)3-4-11(14)9-2-5-12-13(6-9)17-8-16-12/h2-8H,1H3,(H,16,17)
• InChI Key: FMDRUCZPYUWWCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)F)C2=CC3=C(C=C2)N=CN3
• Molecular Formula: C14H11FN2O
• Molecular Weight: 242.25 g/mol

Description

The compound “6-(4-fluoro-2-methoxyphenyl)-1H-benzimidazole” is a benzimidazole derivative. Benzimidazoles are a class of heterocyclic aromatic organic compounds with a fused benzene and imidazole ring structure. This particular compound has a fluoro and methoxy substituent on the phenyl group.

Molecular Structure Analysis

The molecular structure of this compound would consist of a benzimidazole core with a 4-fluoro-2-methoxyphenyl group attached at the 6-position. The presence of the fluorine atom and the methoxy group could have significant effects on the compound’s chemical properties, including its reactivity and polarity.

Chemical Reactions Analysis

As a benzimidazole derivative, this compound could potentially participate in various chemical reactions. The presence of the fluorine atom might make the compound more electrophilic, and the methoxy group could potentially participate in ether cleavage reactions or act as a directing group in further aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atom could increase the compound’s stability and electronegativity, while the methoxy group could increase its polarity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The study of benzimidazole derivatives is a vibrant field due to their wide range of biological activities. Future research could explore the potential biological activities of this specific compound, as well as its synthesis and chemical properties.